Cas no 104261-74-7 (1H-1,2,3-Triazole-4-propanoic acid, 1-(phenylmethyl)-)

1H-1,2,3-Triazole-4-propanoic acid, 1-(phenylmethyl)- structure
104261-74-7 structure
Product Name:1H-1,2,3-Triazole-4-propanoic acid, 1-(phenylmethyl)-
CAS No:104261-74-7
MF:C12H13N3O2
MW:231.250522375107
CID:3567399
PubChem ID:24751959
Update Time:2025-04-22

1H-1,2,3-Triazole-4-propanoic acid, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-propanoic acid, 1-(phenylmethyl)-
    • UBXXNKGTZIZHBO-UHFFFAOYSA-N
    • 3-(1-benzyl-1H[1,2,3]triazol-4-yl)propanoic acid
    • 104261-74-7
    • SCHEMBL1311300
    • 3-(1-Benzyl-1H-1,2,3-triazol-4-yl)propanoic acid
    • 3-(1-benzyltriazol-4-yl)propanoic acid
    • DB-203573
    • Inchi: 1S/C12H13N3O2/c16-12(17)7-6-11-9-15(14-13-11)8-10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,16,17)
    • InChI Key: UBXXNKGTZIZHBO-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C=C(CCC(O)=O)N=N1

Computed Properties

  • Exact Mass: 231.100776666Da
  • Monoisotopic Mass: 231.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 68Ų
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